Cas no 5686-53-3 (Cyclo(3-methyl-D-2-hydroxybutanoyl-N-methyl-D-valyl-3-methyl-L-2-hydroxybutanoyl-N-methyl-D-valyl)(9CI))

• Product Name: Cyclo(3-methyl-D-2-hydroxybutanoyl-N-methyl-D-valyl-3-methyl-L-2-hydroxybutanoyl-N-methyl-D-valyl)(9CI)
• CAS No: 5686-53-3
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 386556
• PubChem ID: 2861956
• Update Time: 2025-04-19

Cyclo(3-methyl-D-2-hydroxybutanoyl-N-methyl-D-valyl-3-methyl-L-2-hydroxybutanoyl-N-methyl-D-valyl)(9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclo(3-methyl-D-2-hydroxybutanoyl-N-methyl-D-valyl-3-methyl-L-2-hydroxybutanoyl-N-methyl-D-valyl)(9CI)
• 2-amino-1-(2,4,6-trimethylphenyl)propan-1-one,hydrochloride
• BIM-0028007.P001
• 5686-53-3
• DTXSID90386401
• 2-Amino-1-(2,4,6-trimethylphenyl)propan-1-one;hydrochloride
• AC1MEVWI

• Inchi： 1S/C12H17NO.ClH/c1-7-5-8(2)11(9(3)6-7)12(14)10(4)13;/h5-6,10H,13H2,1-4H3;1H
• InChI Key： YCSNUTANANLCJG-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 227.10784
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09